Cas no 2091144-56-6 (Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate)

• Product Name: Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate
• CAS No: 2091144-56-6
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• CID: 5154286
• Update Time: 2025-05-19

Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate
• Benzoic acid, 3-bromo-5-(difluoromethyl)-2-hydroxy-, methyl ester

• Inchi： 1S/C9H7BrF2O3/c1-15-9(14)5-2-4(8(11)12)3-6(10)7(5)13/h2-3,8,13H,1H3
• InChI Key： QVGFZGWESRIKCW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(F)F)=CC(Br)=C1O

Additional information on Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate

Comprehensive Overview of Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate (CAS No. 2091144-56-6)

Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate (CAS No. 2091144-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoate derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 3-position, a difluoromethyl group at the 5-position, and a hydroxy group at the 2-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, owing to its versatile chemical properties.

In recent years, the demand for fluorinated compounds like Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the metabolic stability and binding affinity of drug candidates. This compound's difluoromethyl group, in particular, is a hotspot for research, as it mimics the steric and electronic properties of a methyl group while offering superior resistance to oxidative degradation. Such attributes make it invaluable in the development of next-generation therapeutics.

From an industrial perspective, Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate is synthesized through multi-step organic reactions, often involving bromination and esterification processes. Its CAS No. 2091144-56-6 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. The compound's purity and stability are critical factors for its use in high-value applications, prompting rigorous quality control measures during production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

The agrochemical sector also explores the potential of Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate as a building block for novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their efficacy and environmental compatibility. This aligns with the growing emphasis on sustainable farming practices and reduced ecological impact. As regulatory bodies worldwide tighten restrictions on conventional agrochemicals, fluorinated alternatives are increasingly viewed as viable solutions.

In the context of AI-driven drug discovery, compounds like Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate are frequently analyzed using computational models to predict their biological activity. Machine learning algorithms can simulate interactions with target proteins, accelerating the identification of promising candidates. This synergy between synthetic chemistry and artificial intelligence is revolutionizing the pharmaceutical industry, reducing both costs and development timelines. Researchers are keen to explore how this compound's unique substituents influence its pharmacokinetic profile.

Environmental and safety considerations are paramount when handling Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. The compound's Material Safety Data Sheet (MSDS) provides detailed guidelines for storage, handling, and disposal, emphasizing the importance of ventilation and personal protective equipment. These precautions are essential to mitigate any potential risks associated with its bromine and fluorine content.

Looking ahead, the versatility of Methyl 3-bromo-5-(difluoromethyl)-2-hydroxy-benzoate positions it as a key player in interdisciplinary research. Its applications span from pharmaceutical intermediates to advanced material synthesis, reflecting the compound's broad utility. As scientific advancements continue to uncover new possibilities, this benzoate derivative is poised to remain at the forefront of innovation. For researchers and industry professionals alike, understanding its properties and potential is crucial for driving future breakthroughs.